Cas no 1701-08-2 (Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-)

• Product Name: Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-
• CAS No: 1701-08-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 194913
• PubChem ID: 278877
• Update Time: 2025-04-19

Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-
• DTXSID30937734
• NSC128817
• 1701-08-2
• 4,4,4-Trifluoro-N-(naphthalen-1-yl)-3-oxobutanimidic acid
• NSC-128817
• 4,4,4-trifluoro-N-naphthalen-1-yl-3-oxobutanamide
• LMGAKAUDOQDDDY-UHFFFAOYSA-N

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)12(19)8-13(20)18-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H,18,20)
• InChI Key： LMGAKAUDOQDDDY-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC1C=CC=C2C=CC=CC=12)=O)=O)(F)F

Computed Properties

• Exact Mass: 281.0664
• Monoisotopic Mass: 281.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17